Cas no 14960-81-7 (3-methyl-9H-Carbazol-1-ol)

• Product Name: 3-methyl-9H-Carbazol-1-ol
• CAS No: 14960-81-7
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 1106467
• PubChem ID: 607542
• Update Time: 2025-04-20

3-methyl-9H-Carbazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-9H-Carbazol-1-ol
• 2,2'-(1,4-Phenylene)bis(5-phenyl-Oxazole
• 1-Hydroxy-3-methyl-9H-carbazol
• 1,4-bis-(5-PHENYLOXAZOL-2-YL)BENZENE
• DTXSID901312546
• 1,4-BIS-2-(5-PHNYLOXAZOLYL)BENZENE
• 1-hydroxy-3-methylcarbazole
• 2,2'-(1,4-Phenylene)bis[5-phenyl-Oxazole
• Q5H4JS4F3D
• 2,2'-p-Phenylenebis[5-phenyl-Oxazole
• 1-hydroxy-3-methyl-9h-carbazole
• Oxazole, 2,2'-p-phenylenebis(5-phenyl- (8CI)
• 3-Methyl-9H-carbazol-1-ol #
• CHEBI:173545
• 2,2'-p-Phenylene-bis(5-phenyloxazole)
• IKITXHOOBOBUFJ-UHFFFAOYSA-N
• 14960-81-7
• 9H-Carbazol-1-ol, 3-methyl-

• Inchi： 1S/C13H11NO/c1-8-6-10-9-4-2-3-5-11(9)14-13(10)12(15)7-8/h2-7,14-15H,1H3
• InChI Key： IKITXHOOBOBUFJ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CC2=C1NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 197.084063974g/mol
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles